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Compound of Interest

Compound Name: RuPhos

Cat. No.: B129950

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical identifiers and key properties of
RuPhos, a widely utilized bulky phosphine ligand in organic synthesis. Its application is
particularly prominent in palladium-catalyzed cross-coupling reactions, which are fundamental
in the synthesis of complex molecules within the pharmaceutical and materials science sectors.

Chemical Identifiers of RuPhos

The following table summarizes the essential chemical identifiers for RuPhos, ensuring
accurate identification and sourcing for experimental and developmental work.
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Identifier Value Reference(s)

CAS Number 787618-22-8 [1][21[3]
2-Dicyclohexylphosphino-2',6'-

Synonyms Y YIPRoSP [1][3]

diisopropoxybiphenyl

Dicyclohexyl(2',6'-

diisopropoxy-[1,1'-biphenyl]-2- [1]

yl)phosphine

Molecular Formula C30H4302P [1112]

Molecular Weight 466.64 g/mol

PubChem CID 16217985 [1]
1S/C30H4302P/c1-22(2)31-
27-19-13-20-28(32-
23(3)4)30(27)26-18-11-12-21-

InChl 29(26)33(24-14-7-5-8-15-
24)25-16-9-6-10-17-25/h11-
13,18-25H,5-10,14-17H2,1-
4H3
MXFYYFVVIIWKFE-

InChlKey
UHFFFAOYSA-N
CC(C)Oclccee(OC(C)C)cl-

SMILES c2cceccc2P(C3CCCCC3)c4ce

CCC4

Logical Relationship of RuPhos Identifiers

The following diagram illustrates the hierarchical relationship between the common name,

systematic name, and various structural and database identifiers for RuPhos. This visualization

aids in understanding how different identifiers relate to the same chemical entity.
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is cataloged as PubChem CID: 16217985

RuPhos s systematically named , | 2-Dicyclohexylphosphino-2',6'-diisopropoxybiphenyl

is represented by

is represented by

SMILES

Click to download full resolution via product page

Caption: Relationship between RuPhos common name, systematic name, and key chemical
identifiers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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